Cas no 1779569-08-2 (Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II))

• Product name: Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II)
• CAS No: 1779569-08-2
• CID: 4727606

Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II) Chemical and Physical Properties

Names and Identifiers

• CHLORO(1-T-BUTYLINDENYL)[2-(DICYCLOHEXYLPHOSPHINO)-2',6'-DI-I-PROPOXY-1,1'-BIPHENYL]PALLADIUM(II)
• Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2'',6''-di-i-propoxy-1,1''-biphenyl]palladium(II)
• Palladium,?[[2′,6′-bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine-κP]chloro[(1,2,3-η)-1-(1,1-dimethylethyl)-1H-inden-1-yl]- (ACI)
• Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II)

• Inchi： 1S/C30H43O2P.C13H13.ClH.Pd/c1-22(2)31-27-19-13-20-28(32-23(3)4)30(27)26-18-11-12-21-29(26)33(24-14-7-5-8-15-24)25-16-9-6-10-17-25;1-13(2,3)12-9-8-10-6-4-5-7-11(10)12;;/h11-13,18-25H,5-10,14-17H2,1-4H3;4-7H,1-3H3;1H;/q;-1;;+1
• InChI Key： AKJMHXQSJKJKEB-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)(C1C=CC=CC=1C1C(=CC=CC=1OC(C)C)OC(C)C)[Pd+2]12(C3C4=CC=CC=C4[C-]1(C(C)(C)C)C2=3)[Cl-]

Additional information on Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II)

Comprehensive Overview of Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II) (CAS No. 1779569-08-2)

The Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II) complex, identified by CAS No. 1779569-08-2, represents a highly specialized organopalladium compound widely utilized in advanced cross-coupling reactions. Its unique structural features, including the t-butylindenyl ligand and the dicyclohexylphosphino-modified biphenyl framework, make it a cornerstone in modern catalytic synthesis. Researchers and industries prioritize this compound for its exceptional stability and reactivity in C-C bond formation, particularly in pharmaceutical intermediates and fine chemical production.

In recent years, the demand for palladium-based catalysts has surged due to their pivotal role in Suzuki-Miyaura and Buchwald-Hartwig reactions. The Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II) complex stands out for its ability to facilitate reactions under mild conditions, reducing energy consumption—a critical factor in green chemistry initiatives. This aligns with global trends favoring sustainable and efficient synthetic methodologies, as highlighted in searches for "eco-friendly catalysts" and "low-temperature coupling reactions."

The compound’s sterically hindered ligands, such as the di-i-propoxy groups, enhance selectivity in asymmetric synthesis, addressing common challenges like side reactions and catalyst deactivation. Such properties are frequently queried in academic forums, reflecting the growing interest in high-performance catalysts for complex molecular architectures. Additionally, its air stability simplifies handling compared to traditional palladium precursors, a practical advantage noted in industrial workflows.

From an SEO perspective, keywords like "palladium catalyst suppliers," "indene-based ligands," and "phosphine-palladium complexes" are highly relevant to this compound. These terms resonate with users seeking specialized materials for drug discovery or material science applications. Furthermore, the integration of CAS No. 1779569-08-2 in patent literature and peer-reviewed studies underscores its credibility, making it a frequent subject in "catalyst design" and "transition metal chemistry" discussions.

In conclusion, Chloro(1-t-butylindenyl)[2-(dicyclohexylphosphino)-2',6'-di-i-propoxy-1,1'-biphenyl]palladium(II) exemplifies innovation in organometallic chemistry, bridging academic research and industrial applications. Its adaptability to green synthesis protocols and compatibility with diverse substrates positions it as a vital tool for chemists navigating the evolving landscape of molecular engineering.